Ethyl 3-methyl-5-thioxo-2,5-dihydroisothiazole-4-carboxylate
Ethyl 3-methyl-5-thioxo-2,5-dihydroisothiazole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
312585-23-2
VCID:
VC0414570
InChI:
InChI=1S/C27H34N2O2S/c1-4-16-32-25-28-23-21-11-7-6-10-19(21)17-27(13-8-5-9-14-27)22(23)24(30)29(25)20-12-15-31-26(2,3)18-20/h4,6-7,10-11,20H,1,5,8-9,12-18H2,2-3H3
SMILES:
CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC=C)C
Molecular Formula:
C27H34N2O2S
Molecular Weight:
450.6g/mol
Ethyl 3-methyl-5-thioxo-2,5-dihydroisothiazole-4-carboxylate
CAS No.: 312585-23-2
Main Products
VCID: VC0414570
Molecular Formula: C27H34N2O2S
Molecular Weight: 450.6g/mol
| CAS No. | 312585-23-2 |
|---|---|
| Product Name | Ethyl 3-methyl-5-thioxo-2,5-dihydroisothiazole-4-carboxylate |
| Molecular Formula | C27H34N2O2S |
| Molecular Weight | 450.6g/mol |
| IUPAC Name | 3-(2,2-dimethyloxan-4-yl)-2-prop-2-enylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Standard InChI | InChI=1S/C27H34N2O2S/c1-4-16-32-25-28-23-21-11-7-6-10-19(21)17-27(13-8-5-9-14-27)22(23)24(30)29(25)20-12-15-31-26(2,3)18-20/h4,6-7,10-11,20H,1,5,8-9,12-18H2,2-3H3 |
| Standard InChIKey | GVFGGIHFTWXLNC-UHFFFAOYSA-N |
| SMILES | CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC=C)C |
| Canonical SMILES | CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC=C)C |
| PubChem Compound | 2861823 |
| Last Modified | Nov 11 2021 |
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